Cas no 894947-32-1 (2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2,5-difluorophenyl)acetamide)

• Product Name: 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2,5-difluorophenyl)acetamide
• CAS No: 894947-32-1
• MF: C₁₈H₁₄F₂N₄O₃S₂
• MW: 436.455567836761
• CID: 6496963
• Update Time: 2025-10-28

2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2,5-difluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2,5-difluorophenyl)acetamide
• 2-[4-amino-5-(benzenesulfonyl)pyrimidin-2-yl]sulfanyl-N-(2,5-difluorophenyl)acetamide

• Inchi： 1S/C18H14F2N4O3S2/c19-11-6-7-13(20)14(8-11)23-16(25)10-28-18-22-9-15(17(21)24-18)29(26,27)12-4-2-1-3-5-12/h1-9H,10H2,(H,23,25)(H2,21,22,24)
• InChI Key： RMXAYLNBNFSDRG-UHFFFAOYSA-N
• SMILES： C(NC1=CC(F)=CC=C1F)(=O)CSC1=NC=C(S(C2=CC=CC=C2)(=O)=O)C(N)=N1

Additional information on 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2,5-difluorophenyl)acetamide

Comprehensive Overview of 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2,5-difluorophenyl)acetamide (CAS No. 894947-32-1)

2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2,5-difluorophenyl)acetamide (CAS No. 894947-32-1) is a specialized sulfonamide-based pyrimidine derivative with significant potential in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a pyrimidine core, benzenesulfonyl group, and difluorophenyl acetamide moiety, making it valuable for targeted applications in drug discovery and enzyme inhibition studies.

The growing interest in sulfonamide derivatives and fluorinated compounds in medicinal chemistry has positioned this molecule as a subject of research for potential therapeutic applications. Researchers are particularly interested in its structure-activity relationship (SAR), given the presence of both sulfonyl and fluorine functional groups, which are known to influence bioavailability and binding affinity.

From a chemical properties perspective, 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2,5-difluorophenyl)acetamide exhibits moderate solubility in polar organic solvents, which is typical for sulfonamide-containing compounds. Its stability under standard laboratory conditions makes it suitable for various experimental protocols. The amino group on the pyrimidine ring provides a reactive site for further chemical modifications, expanding its utility in synthetic chemistry.

In recent years, the demand for fluorinated pharmaceuticals has surged due to their enhanced metabolic stability and membrane permeability. This trend aligns with the structural features of CAS No. 894947-32-1, making it a candidate for investigation in kinase inhibition and receptor modulation studies. The difluorophenyl segment, in particular, is associated with improved pharmacokinetic profiles in drug molecules.

The synthesis of 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2,5-difluorophenyl)acetamide typically involves multi-step organic reactions, including nucleophilic substitution and sulfonylation processes. Researchers emphasize the importance of purity control, as impurities may affect biological assay results. Advanced analytical techniques such as HPLC and LC-MS are commonly employed for quality assessment.

From a market perspective, the compound falls into the category of research chemicals and pharmaceutical intermediates. While not currently commercially available in large quantities, its unique structure makes it valuable for specialized research applications. The global market for pyrimidine derivatives continues to grow, driven by their applications in drug development and material science.

Safety considerations for handling CAS No. 894947-32-1 follow standard laboratory protocols for organic compounds. Proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. As with many research chemicals, its biological effects are not fully characterized, warranting cautious handling in laboratory settings.

The future research directions for 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2,5-difluorophenyl)acetamide may include exploration of its potential in cancer research, given the known activity of similar compounds in signal transduction inhibition. Additionally, its application in antibacterial agent development could be investigated, considering the historical significance of sulfonamides in antimicrobial therapy.

For researchers seeking custom synthesis of this compound, several contract research organizations (CROs) specialize in producing complex heterocyclic compounds. The synthesis typically requires expertise in pyrimidine chemistry and sulfonamide formation techniques. Documentation including COA (Certificate of Analysis) and NMR spectra should be requested to ensure compound identity and purity.

In conclusion, 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2,5-difluorophenyl)acetamide (CAS No. 894947-32-1) represents an interesting case study in medicinal chemistry and drug design. Its structural features combine several pharmacologically relevant motifs, making it a valuable tool for researchers exploring new therapeutic approaches. As the field of targeted drug discovery continues to evolve, compounds like this will likely gain increasing attention in both academic and industrial research settings.